Cas no 1955506-15-6 (benzyl 3-amino-3-carbamoylpropanoate hydrochloride)

• Product Name: benzyl 3-amino-3-carbamoylpropanoate hydrochloride
• CAS No: 1955506-15-6
• MF: C₁₁H₁₅ClN₂O₃
• MW: 258.701401948929
• MDL: MFCD30180826
• CID: 5240902
• PubChem ID: 76045263
• Update Time: 2025-05-25

benzyl 3-amino-3-carbamoylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,4-diamino-4-oxo-, phenylmethyl ester, hydrochloride (1:1)
• benzyl 3-amino-3-carbamoylpropanoate hydrochloride

• MDL： MFCD30180826
• Inchi： 1S/C11H14N2O3.ClH/c12-9(11(13)15)6-10(14)16-7-8-4-2-1-3-5-8;/h1-5,9H,6-7,12H2,(H2,13,15);1H
• InChI Key： STBSUQZEDYTKDV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)OC(=O)CC(N)C(=O)N.Cl

Additional information on benzyl 3-amino-3-carbamoylpropanoate hydrochloride

Introduction to Benzyl 3-amino-3-carbamoylpropanoate Hydrochloride (CAS No. 1955506-15-6)

Benzyl 3-amino-3-carbamoylpropanoate hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1955506-15-6, is a derivative of propanoic acid with unique structural and functional properties. Its molecular structure incorporates both amino and carbamoyl functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor in pharmaceutical applications where bioavailability and formulation stability are paramount. The presence of the benzyl group further modifies its chemical behavior, influencing reactivity and interaction with biological targets. These characteristics make it a valuable building block in the creation of novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of Benzyl 3-amino-3-carbamoylpropanoate hydrochloride in the development of new drugs. Its structural features suggest that it may serve as a precursor for compounds targeting various diseases, including metabolic disorders and inflammatory conditions. Researchers have been particularly intrigued by its ability to mimic or interfere with natural biochemical pathways, which could lead to the discovery of new treatment modalities.

One of the most promising areas of research involves the use of this compound in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in many physiological processes, and their dysregulation is associated with numerous diseases. By designing molecules that can inhibit specific proteases, researchers aim to develop drugs that can modulate these pathways effectively. The unique structure of Benzyl 3-amino-3-carbamoylpropanoate hydrochloride makes it an attractive candidate for such applications, as it can be modified to interact with protease active sites.

Another area where this compound has shown promise is in the field of drug delivery systems. The benzyl group and the hydrochloride salt form contribute to its stability and compatibility with various delivery matrices. This has led to investigations into using it as a component in nanoparticles or other advanced drug delivery vehicles. These systems aim to improve the targeted delivery of therapeutic agents, thereby enhancing treatment efficacy while minimizing side effects.

The synthesis of Benzyl 3-amino-3-carbamoylpropanoate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of propanoic acid derivatives, followed by the introduction of amino and carbamoyl groups. The final step involves converting the free base into its hydrochloride salt to enhance solubility and stability. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity.

In terms of biological activity, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors. These findings are particularly relevant in the context of developing treatments for neurological disorders, where enzyme inhibition can help restore normal cellular function. Additionally, its potential role as an anti-inflammatory agent is being explored, with early studies suggesting that it may modulate inflammatory pathways without causing significant side effects.

The development of new pharmaceuticals is a complex process that requires extensive testing to ensure safety and efficacy. Benzyl 3-amino-3-carbamoylpropanoate hydrochloride is currently undergoing preclinical studies to evaluate its pharmacokinetic properties and potential therapeutic benefits. These studies involve both in vitro and in vivo experiments to assess how the compound behaves within biological systems. The results from these studies will provide valuable insights into its potential as a drug candidate and guide future research efforts.

The importance of intermediates like Benzyl 3-amino-3-carbamoylpropanoate hydrochloride cannot be overstated in the pharmaceutical industry. They serve as essential components in the synthesis of more complex molecules, enabling researchers to explore new therapeutic avenues efficiently. As our understanding of biological processes continues to grow, so does the need for innovative chemical tools to study and manipulate these processes. This compound represents one such tool that has the potential to significantly advance our capabilities in drug discovery and development.

In conclusion, Benzyl 3-amino-3-carbamoylpropanoate hydrochloride (CAS No. 1955506-15-6) is a multifaceted compound with applications spanning multiple areas of pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting proteases and inflammatory pathways. As ongoing research continues to uncover its potential benefits, this compound is poised to play a crucial role in the development of next-generation therapeutics.